![molecular formula C17H16FN5O2 B2932325 N-(4-fluorophenyl)-3-(2-methoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide CAS No. 483993-70-0](/img/structure/B2932325.png)
N-(4-fluorophenyl)-3-(2-methoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide
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Description
N-(4-fluorophenyl)-3-(2-methoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide, also known as FMP-TZTP, is a novel chemical compound that has recently gained attention in the scientific community due to its potential applications in medical research. This compound is a tetrazole-based amide that has been synthesized using a unique method that involves the use of various reagents and solvents. In
Scientific Research Applications
Optical Imaging with Fluorophores
Fluorophores, including those with fluorinated structures, are essential in in vivo cancer diagnosis. Their application in optical imaging allows real-time detection of cancer using portable and relatively inexpensive equipment. Although their potential toxicity necessitates careful investigation, fluorophores like indocyanine green and fluorescein (FDA-approved) have shown promise due to the low amounts used in molecular imaging probes, highlighting their safety and efficacy for patient use (Alford et al., 2009).
Synthesis and Activity of p38 MAP Kinase Inhibitors
Tri- and tetra-substituted imidazole scaffolds, which include fluorinated phenyl rings, have been identified as selective inhibitors of the p38 mitogen-activated protein (MAP) kinase. These compounds are significant for their role in reducing proinflammatory cytokine release, indicating their potential in treating inflammatory diseases. The design, synthesis, and activity studies of these inhibitors have been extensively reviewed, highlighting the importance of fluorine atoms in achieving high binding selectivity and potency (Scior et al., 2011).
Fluorophosphate Na-Ion Battery Cathodes
Research on fluorophosphate cathodes, specifically NaxV2(PO4)2O2yF3–2y, has demonstrated their potential competitiveness with conventional lithium-ion cathodes for sodium-ion batteries. These studies have focused on overcoming limitations related to sodium extraction, which could enhance the energy storage solutions for various applications (Dacek et al., 2016).
properties
IUPAC Name |
N-(4-fluorophenyl)-3-(2-methoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FN5O2/c1-25-15-5-3-2-4-11(15)10-14(16-20-22-23-21-16)17(24)19-13-8-6-12(18)7-9-13/h2-9,14H,10H2,1H3,(H,19,24)(H,20,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHCIQCDOYFIUAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CC(C2=NNN=N2)C(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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